Cas no 89907-39-1 (10H-Phenothiazinol, 10-[3-(dimethylamino)propyl]-)

• Product name: 10H-Phenothiazinol, 10-[3-(dimethylamino)propyl]-
• CAS No: 89907-39-1
• MF: C₁₇H₂₀N₂OS
• MW: 300.418502807617
• CID: 585478
• PubChem ID: 69976826

10H-Phenothiazinol, 10-[3-(dimethylamino)propyl]- Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazinol, 10-[3-(dimethylamino)propyl]-
• 10-[3-(dimethylamino)propyl]phenothiazin-1-ol
• 10-[3-(DIMETHYLAMINO)PROPYL]-10H-PHENOTHIAZIN-1-OL
• DTXSID60741583
• SCHEMBL7067788
• 89907-39-1

• Inchi： InChI=1S/C17H20N2OS/c1-18(2)11-6-12-19-13-7-3-4-9-15(13)21-16-10-5-8-14(20)17(16)19/h3-5,7-10,20H,6,11-12H2,1-2H3
• InChI Key： GZODTCZGJCLAKY-UHFFFAOYSA-N
• SMILES： CN(C)CCCN1C2=CC=CC=C2SC3=CC=CC(=C31)O

Computed Properties

• Exact Mass: 300.12963444g/mol
• Monoisotopic Mass: 300.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų
• XLogP3: 4.2